Cas no 851595-89-6 (1-(3-fluorophenyl)methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(3-fluorophenyl)methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 851595-89-6
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 3232891
• PubChem ID: 62727637
• Update Time: 2025-05-20

1-(3-fluorophenyl)methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-4-CARBOXALDEHYDE, 1-[(3-FLUOROPHENYL)METHYL]-
• 851595-89-6
• 1-[(3-fluorophenyl)methyl]-1H-pyrazole-4-carbaldehyde
• 1-[(3-fluorophenyl)methyl]pyrazole-4-carbaldehyde
• 1-(3-fluorobenzyl)-1H-pyrazole-4-carbaldehyde
• F2147-7179
• SCHEMBL4771623
• starbld0025221
• AKOS012020469
• 1-(3-fluorophenyl)methyl-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C11H9FN2O/c12-11-3-1-2-9(4-11)6-14-7-10(8-15)5-13-14/h1-5,7-8H,6H2
• InChI Key： YHYMPBULFMAGBW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C=C(C=O)C=N1

Computed Properties

• Exact Mass: 204.06989108Da
• Monoisotopic Mass: 204.06989108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-fluorophenyl)methyl-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 1-(3-fluorophenyl)methyl-1H-pyrazole-4-carbaldehyde (CAS No. 851595-89-6)

1-(3-fluorophenyl)methyl-1H-pyrazole-4-carbaldehyde (CAS No. 851595-89-6) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrazole core and aldehyde functional group, serves as a versatile intermediate in organic synthesis. Its unique structure, featuring a 3-fluorophenyl substituent, enhances its reactivity and applicability in designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The growing interest in fluorinated compounds like 1-(3-fluorophenyl)methyl-1H-pyrazole-4-carbaldehyde stems from their ability to improve pharmacokinetic properties, such as metabolic stability and membrane permeability. In recent years, the demand for highly functionalized pyrazoles has surged, driven by their role in developing small-molecule therapeutics and crop protection agents. This compound’s aldehyde group also makes it a valuable precursor for condensation reactions, enabling the synthesis of Schiff bases and heterocyclic scaffolds.

From an industrial perspective, CAS No. 851595-89-6 is often discussed in the context of green chemistry and sustainable synthesis. With environmental regulations becoming stricter, chemists are optimizing routes to produce such intermediates with minimal waste and energy consumption. Questions like "How to synthesize 1-(3-fluorophenyl)methyl-1H-pyrazole-4-carbaldehyde efficiently?" or "What are the applications of fluorinated pyrazoles in medicine?" are frequently searched, reflecting the compound’s relevance in both academic and industrial settings.

Another hot topic linked to this compound is its potential in cancer research. The pyrazole moiety is known to interact with various biological targets, including kinases and GPCRs, making it a promising candidate for anticancer drug development. Recent studies highlight its role in inhibiting tumor growth pathways, aligning with the broader trend of precision medicine. Additionally, its fluorine atom contributes to enhanced binding affinity, a feature highly sought after in structure-activity relationship (SAR) studies.

In the field of material science, 1-(3-fluorophenyl)methyl-1H-pyrazole-4-carbaldehyde is explored for its utility in designing functional polymers and coordination complexes. Its ability to act as a ligand for metal ions opens doors to catalytic applications, such as asymmetric synthesis and polymerization reactions. Searches like "Pyrazole-based ligands in catalysis" or "Fluorinated aldehydes in material design" underscore its interdisciplinary appeal.

To summarize, 1-(3-fluorophenyl)methyl-1H-pyrazole-4-carbaldehyde (CAS No. 851595-89-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its structural versatility and fluorine-driven bioactivity make it a subject of ongoing research, addressing pressing challenges in drug design and sustainable chemistry. As the scientific community continues to uncover its potential, this compound remains a key player in innovation-driven industries.